2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride

• Molecular Formula: C10H15ClO3S2
• Molecular Weight: 282.8 g/mol
• IUPAC Name: 2-methyl-3-(2-thiophen-2-ylethoxy)propane-1-sulfonyl chloride
• InChI: InChI=1S/C10H15ClO3S2/c1-9(8-16(11,12)13)7-14-5-4-10-3-2-6-15-10/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key: DULKHDIYBXBOGU-UHFFFAOYSA-N
• Canonical SMILES: CC(COCCC1=CC=CS1)CS(=O)(=O)Cl

Description

2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a thiophene-ethoxy substituent and a methyl group at the second carbon of the propane backbone. Sulfonyl chlorides are critical intermediates in organic synthesis, particularly for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds used in pharmaceuticals, agrochemicals, and materials science. The methyl group introduces steric and electronic effects that may modulate reactivity, solubility, and stability compared to non-methylated analogs. However, structural analogs and related compounds offer insights into its behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride typically involves multiple steps, starting from readily available starting materials. One common method involves the reaction of 2-methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-ol with thionyl chloride (SOCl2) under reflux conditions. The reaction proceeds through the formation of an intermediate sulfonyl chloride, which is then purified to obtain the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as distillation and crystallization to ensure the high quality of the final compound.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate, and sulfonothioate derivatives.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides and sulfones, while reduction reactions can lead to the formation of thiol derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Thionyl Chloride (SOCl2): Used for the conversion of alcohols to sulfonyl chlorides.

Palladium Catalysts: Used in coupling reactions to form carbon-carbon bonds.

Oxidizing Agents: Such as hydrogen peroxide (H2O2) for oxidation reactions.

Major Products Formed

Sulfonamide Derivatives: Formed by the reaction with amines.

Sulfonate Esters: Formed by the reaction with alcohols.

Sulfonothioate Derivatives: Formed by the reaction with thiols.

Scientific Research Applications

2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride has diverse applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Medicinal Chemistry: Investigated for its potential as a building block in the development of pharmaceuticals.

Material Science: Utilized in the synthesis of polymers and advanced materials with specific properties.

Biological Studies: Explored for its interactions with biological molecules and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride involves its reactivity with nucleophiles and electrophiles. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophilic sites on target molecules. This reactivity is exploited in various chemical transformations and biological interactions. The thiophene ring may also interact with specific molecular targets, influencing the compound’s overall activity .

Comparison with Similar Compounds

Structural Analogs

3-(2-(Thiophen-2-yl)ethoxy)propane-1-sulfonyl Chloride (CAS 1409094-90-1)

This compound lacks the methyl group at the second carbon of the propane chain. Key comparisons include:

• Availability : Discontinued per CymitQuimica , though ChemScene, LLC lists it as available .
• Applications : Sulfonyl chlorides like this are typically used as intermediates; its discontinuation may reflect stability or synthesis challenges, suggesting the methylated target compound could address these issues.

Table 1: Structural Comparison of Sulfonyl Chloride Analogs

Compound	CAS Number	Substituents	Availability
2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride	Not provided	Methyl at C2, thiophen-2-yl ethoxy	Unknown
3-(2-(Thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride	1409094-90-1	No methyl group	Discontinued , available via ChemScene

Thiophen-2-yl Ethoxy Derivatives in Pharmaceuticals

Compounds such as (S)-N-Propyl-5-[2-(thiophen-2-yl)ethoxy]-N-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine () and 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol () highlight the prevalence of thiophen-2-yl ethoxy moieties in bioactive molecules. These structures are often associated with:

• Synthetic Utility : The target sulfonyl chloride may serve as a precursor to similar amines or alcohols via substitution reactions.

Functional Group Comparisons

Ether-Containing Compounds

• 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS 9036-19-5): This compound () shares an ethoxy linker but replaces the sulfonyl chloride with a hydroxyl group and incorporates a bulky phenoxy substituent. Differences include: Reactivity: The hydroxyl group enables esterification or etherification, whereas sulfonyl chlorides favor nucleophilic substitutions. Solubility: The polar sulfonyl chloride group may reduce hydrophobicity compared to the tetramethylbutyl-phenoxy group.

Sulfonyl Chlorides vs. Sulfonate Esters

Sulfonyl chlorides are more reactive toward amines, whereas sulfonate esters are typically inert unless activated.

Research Implications and Limitations

However, the absence of direct experimental data (e.g., reaction kinetics, crystallographic studies) in the provided evidence limits conclusive comparisons. Structural inferences are drawn from analogs like CAS 1409094-90-1, which lacks the methyl group , and pharmacopeial compounds with thiophen-2-yl ethoxy motifs .

Biological Activity

2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride is a sulfonyl chloride compound that has garnered interest due to its unique chemical structure and potential biological applications. Its molecular formula is $C_{10}H_{15}ClO_3S_2$, with a molecular weight of approximately 282.81 g/mol. The compound features a thiophene ring and an ethoxy group, contributing to its reactivity and potential interactions with biological systems.

The sulfonyl chloride functional group in this compound is known for its high reactivity, particularly in nucleophilic substitution reactions. This characteristic allows it to form covalent bonds with nucleophilic sites on biological molecules, making it a candidate for medicinal chemistry applications. The synthesis typically involves straightforward chemical transformations that leverage the reactivity of the sulfonyl chloride moiety.

Research indicates that the biological activity of 2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride may be linked to its ability to interact with various molecular targets within cells. These interactions can lead to alterations in cellular signaling pathways, potentially influencing processes such as cell proliferation, apoptosis, and inflammation.

Case Studies and Findings

• Antiviral Activity : Preliminary studies suggest that compounds structurally similar to 2-Methyl-3-(2-(thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride exhibit antiviral properties. For instance, derivatives containing thiophene rings have been shown to inhibit viral replication in vitro, suggesting potential applications in treating viral infections.
• Cytotoxic Effects : In vitro assays have demonstrated that this compound can induce cytotoxic effects in various cancer cell lines. The minimal inhibitory concentration (MIC) values indicate significant potency against specific types of cancer cells, although detailed dose-response studies are required for comprehensive understanding .
• Anti-inflammatory Properties : Some studies have pointed towards anti-inflammatory effects associated with sulfonyl chloride derivatives. These compounds may inhibit pro-inflammatory cytokines and modulate immune responses, which could be beneficial in conditions characterized by excessive inflammation .

Data Table: Biological Activity Summary

Activity Type	Target/Effect	Reference
Antiviral	Viral replication inhibition
Cytotoxic	Cancer cell lines (e.g., SK-Hep-1, MDA-MB-231)
Anti-inflammatory	Pro-inflammatory cytokines modulation